molecular formula C10H14FNO3S B8508617 N-[2-Fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide CAS No. 824937-73-7

N-[2-Fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide

Cat. No.: B8508617
CAS No.: 824937-73-7
M. Wt: 247.29 g/mol
InChI Key: GIWBLKCOTQJYRU-UHFFFAOYSA-N
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Description

N-[2-Fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C10H14FNO3S and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

824937-73-7

Molecular Formula

C10H14FNO3S

Molecular Weight

247.29 g/mol

IUPAC Name

N-[2-fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide

InChI

InChI=1S/C10H14FNO3S/c1-3-10(13)7-4-5-9(8(11)6-7)12-16(2,14)15/h4-6,10,12-13H,3H2,1-2H3

InChI Key

GIWBLKCOTQJYRU-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=CC(=C(C=C1)NS(=O)(=O)C)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled solution of N-(2-Fluoro-4-formylphenyl)methansulfonamide (20-3, 0.424 g, 2 mmol) in THF (20 mL) at 0° C. was treated with Grignard reagent (4 mmol) and stirred at 0° C. for 30 min. The reaction mixture was quenched with saturated ammonium chloride solution, diluted with water and extracted with EtOAc several times. The combined organic layers were washed with water and brine, dried over MgSO4, filtered, and the filtrate was concentrated in vacuo. The residue was purified by flash column chromatography on silica gel using EtOAc:hexanes (1:1) as eluant to N-[2-fluoro-4-(1-hydroxypropyl)phenyl]methanesulfonamide (20-4, LJO-337).
Quantity
0.424 g
Type
reactant
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
4 mmol
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One

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